Phenethyl formate Phenethyl formate 2-Phenylethyl formate, also known as benzylcarbinyl formate or 2-phenethyl methanoate, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. 2-Phenylethyl formate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-phenylethyl formate is primarily located in the cytoplasm. 2-Phenylethyl formate can be biosynthesized from 2-phenylethanol. 2-Phenylethyl formate is a bitter, green, and herbal tasting compound that can be found in bilberry. This makes 2-phenylethyl formate a potential biomarker for the consumption of this food product.
2-phenylethyl formate is a formate ester of 2-phenylethanol. It has a role as a metabolite. It derives from a 2-phenylethanol.
Brand Name: Vulcanchem
CAS No.: 104-62-1
VCID: VC20976921
InChI: InChI=1S/C9H10O2/c10-8-11-7-6-9-4-2-1-3-5-9/h1-5,8H,6-7H2
SMILES: C1=CC=C(C=C1)CCOC=O
Molecular Formula: C9H10O2
Molecular Weight: 150.17 g/mol

Phenethyl formate

CAS No.: 104-62-1

Cat. No.: VC20976921

Molecular Formula: C9H10O2

Molecular Weight: 150.17 g/mol

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Phenethyl formate - 104-62-1

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Description 2-Phenylethyl formate, also known as benzylcarbinyl formate or 2-phenethyl methanoate, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. 2-Phenylethyl formate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-phenylethyl formate is primarily located in the cytoplasm. 2-Phenylethyl formate can be biosynthesized from 2-phenylethanol. 2-Phenylethyl formate is a bitter, green, and herbal tasting compound that can be found in bilberry. This makes 2-phenylethyl formate a potential biomarker for the consumption of this food product.
2-phenylethyl formate is a formate ester of 2-phenylethanol. It has a role as a metabolite. It derives from a 2-phenylethanol.
CAS No. 104-62-1
Molecular Formula C9H10O2
Molecular Weight 150.17 g/mol
IUPAC Name 2-phenylethyl formate
Standard InChI InChI=1S/C9H10O2/c10-8-11-7-6-9-4-2-1-3-5-9/h1-5,8H,6-7H2
Standard InChI Key IKDIJXDZEYHZSD-UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)CCOC=O
Canonical SMILES C1=CC=C(C=C1)CCOC=O

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